Honeycomb-like single-wall carbon nanotube networks†
Journal of Materials Chemistry A Pub Date: 2014-01-08 DOI: 10.1039/C3TA15165D
Abstract
A honeycomb-like single-wall carbon nanotube (SWCNT) network was constructed by using a paraffin-mediated transfer printing method. Different from random SWCNT networks of similar nanotube density, the honeycomb-like network shows much higher conductivity, transparency and electrical response ability to chemical doping.
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Journal Nameļ¼Journal of Materials Chemistry A
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CAS no.: 156779-05-4
